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Compound Name: Davanone

Cat. No.: B1200109 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the therapeutic potential of Davanone in

preclinical models against established and alternative therapeutic agents. The information

presented herein is based on available experimental data and is intended to serve as a

resource for researchers and professionals in the field of drug discovery and development.

Davanone, a sesquiterpenoid naturally found in the essential oil of Artemisia pallens (Davana),

has garnered scientific interest for its potential pharmacological activities, including anticancer,

anti-inflammatory, and antifungal properties. This document summarizes the key preclinical

findings, compares its performance with other agents, and provides detailed experimental

methodologies to support further investigation.

Anticancer Potential in Ovarian Cancer
Davanone has demonstrated notable cytotoxic and anti-proliferative effects against human

ovarian cancer cells in preclinical studies. Its mechanism of action involves the induction of

apoptosis and the inhibition of key signaling pathways implicated in cancer progression.

Comparative Efficacy in Ovarian Cancer Cell Line
(OVCAR-3)
The following table summarizes the in vitro efficacy of Davanone compared to standard

chemotherapeutic agents used in the treatment of ovarian cancer.
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Compound Cell Line Assay
Efficacy
Metric

Value Citation

Davanone OVCAR-3 CCK-8 IC50 (24h)
~40 µM

(estimated)
[1][2]

OVCAR-3
Clonogenic

Assay

Colony

Formation

Dose-

dependent

reduction

[2]

Cisplatin OVCAR-3 MTT Assay IC50 (48h) 11.55 µM [3]

Paclitaxel OVCAR-3 MTT Assay IC50 (48h) 0.7 - 1.8 nM [4]

Note: The IC50 value for Davanone was estimated from the dose-response curve presented in

the cited literature as an exact value was not provided.[1][2]

Mechanism of Action: PI3K/AKT/MAPK Signaling
Pathway
Preclinical evidence indicates that Davanone exerts its anticancer effects in ovarian cancer

cells by inhibiting the Phosphatidylinositol 3-kinase (PI3K)/Protein Kinase B (AKT)/Mitogen-

activated protein kinase (MAPK) signaling pathway.[1][2] This pathway is crucial for cell

proliferation, survival, and migration. The inhibitory action of Davanone on this pathway is a

key area for further mechanistic studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Davanone: A Preclinical Comparative Analysis of its
Therapeutic Potential]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1200109#validation-of-davanone-s-therapeutic-
potential-in-preclinical-models]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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